Cas no 1227599-99-6 (5-Nitro-2-(trifluoromethyl)benzylamine)
5-Nitro-2-(trifluoromethyl)benzylamine Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-2-(trifluoromethyl)benzylamine
- 5-Nitro-2-(trifluoromethyl)benzylamine
-
- Inchi: 1S/C8H7F3N2O2/c9-8(10,11)7-2-1-6(13(14)15)3-5(7)4-12/h1-3H,4,12H2
- InChI Key: IOKCHDDPTSRRMR-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1CN)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 239
- XLogP3: 1.5
- Topological Polar Surface Area: 71.8
5-Nitro-2-(trifluoromethyl)benzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012000293-250mg |
5-Nitro-2-(trifluoromethyl)benzylamine |
1227599-99-6 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A012000293-500mg |
5-Nitro-2-(trifluoromethyl)benzylamine |
1227599-99-6 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A012000293-1g |
5-Nitro-2-(trifluoromethyl)benzylamine |
1227599-99-6 | 97% | 1g |
$1549.60 | 2023-09-03 |
5-Nitro-2-(trifluoromethyl)benzylamine Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-Nitro-2-(trifluoromethyl)benzylamine
Introduction to 5-Nitro-2-(trifluoromethyl)benzylamine (CAS No: 1227599-99-6)
5-Nitro-2-(trifluoromethyl)benzylamine, identified by the Chemical Abstracts Service Number (CAS No) 1227599-99-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amines, characterized by the presence of both nitro and trifluoromethyl substituents on a benzene ring, which endows it with unique chemical properties and potential biological activities.
The structural motif of 5-Nitro-2-(trifluoromethyl)benzylamine consists of a benzene ring substituted at the 5-position with a nitro group (–NO₂) and at the 2-position with a trifluoromethyl group (–CF₃). The benzylamine moiety (–CH₂NH₂) attached to the 2-position introduces an amine functionality, making this compound a versatile intermediate in organic synthesis. The combination of these functional groups not only influences its reactivity but also its potential interactions with biological targets, making it a valuable scaffold for drug discovery.
The synthesis of 5-Nitro-2-(trifluoromethyl)benzylamine typically involves multi-step organic transformations, starting from commercially available precursors such as 2-bromonitrobenzene or 2-chloronitrobenzene. The introduction of the trifluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods, while the benzylamine group can be introduced via nucleophilic substitution or reduction reactions. The precise synthetic route depends on the desired purity and yield, as well as the specific requirements of downstream applications.
One of the most compelling aspects of 5-Nitro-2-(trifluoromethyl)benzylamine is its potential as a pharmacophore in medicinal chemistry. The nitro group is known to enhance lipophilicity and metabolic stability, while the trifluoromethyl group can improve binding affinity and selectivity by increasing electronic density and steric hindrance. These properties make this compound an attractive candidate for developing novel therapeutic agents.
In recent years, there has been growing interest in nitroaromatic compounds due to their diverse biological activities. Studies have shown that nitroaromatic amines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of nitroaromatic amines have been investigated for their ability to inhibit enzymes involved in cancer cell proliferation and survival. The presence of both the nitro and trifluoromethyl groups in 5-Nitro-2-(trifluoromethyl)benzylamine may further enhance these effects by optimizing interactions with target proteins.
The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug efficacy and pharmacokinetics. It can increase binding affinity by participating in hydrophobic interactions and hydrogen bonding, while also improving metabolic stability by resisting oxidative degradation. These properties have led to the incorporation of trifluoromethyl groups into numerous approved drugs, including antiviral agents, anticoagulants, and anti-inflammatory medications.
Current research in medicinal chemistry increasingly focuses on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. 5-Nitro-2-(trifluoromethyl)benzylamine has emerged as a promising scaffold for designing PPI modulators due to its ability to engage multiple binding sites on target proteins. Preliminary studies suggest that derivatives of this compound may disrupt aberrant protein-protein interactions involved in diseases such as cancer and neurodegeneration.
The amine functionality in 5-Nitro-2-(trifluoromethyl)benzylamine also provides opportunities for further derivatization, allowing chemists to fine-tune its pharmacological profile. By introducing additional substituents or functional groups, researchers can modulate solubility, bioavailability, and target specificity. This flexibility makes this compound a valuable building block for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.
Advances in computational chemistry have further accelerated the development of novel drug candidates based on 5-Nitro-2-(trifluoromethyl)benzylamine. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular architectures before conducting expensive experimental trials. These computational approaches have been instrumental in identifying lead compounds with high potential for further development.
The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents derived from nitroaromatic compounds. 5-Nitro-2-(trifluoromethyl)benzylamine represents a promising starting point for developing drugs targeting a wide range of diseases. Its unique structural features offer multiple avenues for innovation, making it an attractive candidate for future research and development programs.
In conclusion,5-Nitro-2-(trifluoromethyl)benzylamine (CAS No: 1227599-99-6) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its combination of functional groups enhances its reactivity and biological activity, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the development of novel therapeutic agents.
1227599-99-6 (5-Nitro-2-(trifluoromethyl)benzylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)